methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate

• IUPAC Name: methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate
• InChI: InChI=1S/C15H17NO3/c1-19-15(18)12-4-2-6-13-11(12)5-3-9-16(13)14(17)10-7-8-10/h2,4,6,10H,3,5,7-9H2,1H3
• InChI Key: NFASBJSUYWOMBG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2CCCN(C2=CC=C1)C(=O)C3CC3
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

Methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate, also known as Cpd A, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A is not fully understood. However, it has been suggested that methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A inhibits the activity of certain enzymes involved in cancer cell growth and survival. It has also been shown to modulate the expression of genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A has been shown to have minimal toxicity in normal cells and tissues, making it a promising candidate for cancer therapy. In addition, it has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic benefits in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A is its high potency and selectivity towards cancer cells. However, its low solubility in water and instability in biological fluids may limit its use in in vivo experiments. In addition, further studies are needed to determine the optimal dosage and administration route for methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A.

Future Directions

For methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A research include exploring its potential therapeutic applications in other diseases, such as diabetes and cardiovascular disease. In addition, further studies are needed to elucidate the mechanism of action of methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A and to optimize its pharmacokinetic properties for clinical use. Overall, methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A holds great promise as a potential therapeutic agent and warrants further investigation.

Synthesis Methods

Methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A is synthesized through a multi-step process involving the reaction of 2-aminoacetophenone with cyclopropanecarbonyl chloride, followed by the reaction with methyl 3-oxo-3,4-dihydroquinoline-2-carboxylate. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A has been extensively studied for its potential applications in cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to cancer research, methyl 1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate A has shown potential in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.